![molecular formula C10H9NO3 B1275655 3,4-Methylenedioxyphenethyl isocyanate CAS No. 62334-09-2](/img/structure/B1275655.png)
3,4-Methylenedioxyphenethyl isocyanate
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Overview
Description
3,4-Methylenedioxyphenethyl isocyanate is a useful research compound. Its molecular formula is C10H9NO3 and its molecular weight is 191.18 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant;Health Hazard, and the GHS signal word is DangerThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Industrial Applications
Use in the Chemical Industry : MDI is a critical intermediate in the chemical industry, particularly for the production of polyurethanes. It forms adducts with proteins like albumin, which has implications for workplace exposure monitoring (Sabbioni et al., 2010).
Occupational Exposure Assessment : The assessment of occupational exposure to MDI, especially in industries like construction, is essential due to its potential health effects. Techniques to monitor exposure levels through biological markers such as albumin adducts and hemoglobin adducts have been developed (Brzeźnicki & Bonczarowska, 2015).
Health-Related Studies
Potential Health Effects from Exposure : Exposure to isocyanates like MDI may lead to health issues such as lung sensitization and asthma. Understanding the mechanism of these health effects and developing biomarkers for exposure are critical areas of research (Sabbioni et al., 2000).
Immunotoxicity and Cellular Effects : Studies have shown that exposure to isocyanates can induce DNA damage, apoptosis, oxidative stress, and inflammation in human lymphocytes. This highlights the need for further investigation into the pathophysiological implications of isocyanate exposure (Mishra et al., 2008).
Other Applications
Chemical Modification and Applications : Research into the modification of substances like methyl cellulose with MDI for specific applications, such as thickening agents in oils, indicates the versatility of isocyanates in material science (Gallego et al., 2013).
Astrochemical Networks : MDI's derivative, Methyl isocyanate (CH3NCO), has been identified in space environments, suggesting its significance in astrochemical networks and the formation of complex organic molecules in space (Majumdar et al., 2017).
Safety and Hazards
Properties
IUPAC Name |
5-(2-isocyanatoethyl)-1,3-benzodioxole |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO3/c12-6-11-4-3-8-1-2-9-10(5-8)14-7-13-9/h1-2,5H,3-4,7H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNWWZBYKGUQPZ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)CCN=C=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90403081 |
Source
|
Record name | 3,4-Methylenedioxyphenethyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90403081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.18 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
62334-09-2 |
Source
|
Record name | 3,4-Methylenedioxyphenethyl isocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90403081 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(2-isocyanatoethyl)-2H-1,3-benzodioxole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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